Cas no 2229258-99-3 (1-(2,5-dichlorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,5-dichlorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229258-99-3
• MF: C₁₀H₉Cl₂F₂N
• MW: 252.087967634201
• CID: 6426066
• PubChem ID: 165629662
• Update Time: 2025-06-07

1-(2,5-dichlorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-2,2-difluorocyclopropylmethanamine
• 2229258-99-3
• [1-(2,5-dichlorophenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1960050

• Inchi： 1S/C10H9Cl2F2N/c11-6-1-2-8(12)7(3-6)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： ONQAIUXITXNMSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(CN)CC1(F)F)Cl

Computed Properties

• Exact Mass: 251.0080110g/mol
• Monoisotopic Mass: 251.0080110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,5-dichlorophenyl)-2,2-difluorocyclopropylmethanamine

1-(2,5-Dichlorophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2229258-99-3)

1-(2,5-Dichlorophenyl)-2,2-Difluorocyclopropylmethanamine, also known by its CAS registry number CAS No. 2229258-99-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its dichlorophenyl group attached to a cyclopropane ring, which is further substituted with two fluorine atoms and a methanamine group. The combination of these functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(2,5-Dichlorophenyl)-2,2-Difluorocyclopropylmethanamine is notable for its cyclopropane ring, which introduces strain and reactivity into the molecule. The dichlorophenyl group adds electronic complexity, while the fluorine atoms enhance the molecule's stability and bioavailability. Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and cyclopropanation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

In terms of physical properties, CAS No. 2229258-99-3 exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, revealing its suitability for long-term storage and use in diverse chemical environments.

The biological activity of 1-(2,5-Dichlorophenyl)-... has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for drug development targeting metabolic disorders. Additionally, its role as an agrochemical has been explored due to its ability to act as a plant growth regulator under specific conditions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of CAS No. 22. These studies have provided insights into the molecule's interaction with biological targets at the molecular level, paving the way for rational drug design strategies. Furthermore, green chemistry approaches have been applied to synthesize this compound using environmentally friendly reagents and catalysts, aligning with global sustainability goals.

In conclusion, 1-(...) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.